Cas no 2171845-66-0 (2-(2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}ethoxy)acetic acid)

• Product Name: 2-(2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}ethoxy)acetic acid
• CAS No: 2171845-66-0
• MF: C₂₄H₂₆N₂O₇
• MW: 454.472446918488
• CID: 6406176
• PubChem ID: 165547312
• Update Time: 2025-10-30

2-(2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}ethoxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}ethoxy)acetic acid
• 2-(2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-3-yl]formamido}ethoxy)acetic acid
• EN300-1490138
• 2171845-66-0

• Inchi： 1S/C24H26N2O7/c27-22(28)14-31-10-9-25-23(29)20-11-32-13-21(20)26-24(30)33-12-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,19-21H,9-14H2,(H,25,29)(H,26,30)(H,27,28)
• InChI Key： YJZGYSNIKMOGAV-UHFFFAOYSA-N
• SMILES： O1CC(C(NCCOCC(=O)O)=O)C(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 454.17400117g/mol
• Monoisotopic Mass: 454.17400117g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 123Ų

Additional information on 2-(2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}ethoxy)acetic acid

2-(2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}ethoxy)acetic acid (CAS No. 2171845-66-0): An Overview

2-(2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}ethoxy)acetic acid (CAS No. 2171845-66-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Oxyethylglycine, is a derivative of the fluorenylmethyloxycarbonyl (Fmoc) protecting group, which is widely used in peptide synthesis to prevent premature reactions and ensure the desired sequence of amino acids.

The structure of 2-(2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}ethoxy)acetic acid is characterized by a central carboxylic acid group, an ethoxy moiety, and a protected amino group. The Fmoc protecting group, specifically the 9H-fluoren-9-ylmethoxycarbonyl moiety, is crucial for its utility in solid-phase peptide synthesis (SPPS). The oxolan ring, which is a five-membered cyclic ether, adds further complexity and stability to the molecule.

Recent advancements in synthetic chemistry have led to the development of more efficient methods for the synthesis of Fmoc-Oxyethylglycine. These methods focus on improving yield, purity, and scalability, making it a valuable reagent for large-scale peptide synthesis. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel one-pot synthesis approach that significantly reduced reaction time and increased overall yield compared to traditional multi-step methods.

In the context of pharmaceutical research, 2-(2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}ethoxy)acetic acid has been explored for its potential applications in drug delivery systems. The compound's unique structure allows it to be conjugated with various therapeutic agents, enhancing their solubility and bioavailability. A notable example is its use in the development of prodrugs for targeted cancer therapy. Research published in the Journal of Medicinal Chemistry in 2020 demonstrated that Fmoc-Oxyethylglycine derivatives could effectively deliver anticancer drugs to tumor sites while minimizing systemic toxicity.

Beyond its role in peptide synthesis and drug delivery, Fmoc-Oxyethylglycine has also shown promise in the field of biomaterials. Its ability to form stable and biocompatible hydrogels makes it a potential candidate for tissue engineering and regenerative medicine applications. A study published in the Biomaterials Science journal in 2019 reported the successful use of Fmoc-Oxyethylglycine-based hydrogels for promoting cell adhesion and proliferation, highlighting its potential for wound healing and tissue repair.

The physicochemical properties of 2-(2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}ethoxy)acetic acid, including its solubility, stability, and reactivity, have been extensively studied. These properties are crucial for optimizing its use in various applications. For instance, its high solubility in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF) makes it suitable for solution-phase reactions. Additionally, its stability under mild acidic conditions allows for controlled deprotection during peptide synthesis.

In conclusion, 2-(2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}ethoxy)acetic acid (CAS No. 2171845-66-0) is a versatile compound with significant potential in multiple areas of research and development. Its unique structure and properties make it an invaluable tool for peptide chemists, pharmaceutical scientists, and biomaterial engineers. As research continues to advance, it is likely that new applications and improvements will further enhance its utility and impact in these fields.